Cas no 20144-46-1 (Butanoic acid,2-cyclohexylidene-)

Butanoic acid,2-cyclohexylidene- structure
20144-46-1 structure
Product Name:Butanoic acid,2-cyclohexylidene-
CAS No:20144-46-1
MF:C10H16O2
MW:168.232843399048
CID:286742
PubChem ID:271370
Update Time:2025-04-19

Butanoic acid,2-cyclohexylidene- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-cyclohexylidene-
    • 2-cyclohexylidenebutanoic acid
    • 2-Cyclohexyliden-buttersaeure
    • 2-cyclohexylidene-butyric acid
    • AC1L6Q9B
    • AC1Q2RVW
    • AC1Q5R9K
    • AR-1E0977
    • CTK4E3396
    • NSC114905
    • SureCN6341738
    • AKOS024332736
    • 20144-46-1
    • DTXSID90297240
    • NSC-114905
    • SCHEMBL6341738
    • Inchi: 1S/C10H16O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h2-7H2,1H3,(H,11,12)
    • InChI Key: ZSGDYZYTKTWFGK-UHFFFAOYSA-N
    • SMILES: OC(/C(/CC)=C1/CCCCC/1)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.054
  • Boiling Point: 302.6°C at 760 mmHg
  • Flash Point: 208°C
  • Refractive Index: 1.505
  • PSA: 37.3
  • LogP: 2.74170
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